Cas no 1807257-43-7 (Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate
• CAS No: 1807257-43-7
• MF: C₁₃H₁₁F₂NO₄
• MW: 283.22755074501
• CID: 4943468
• Update Time: 2025-05-24

Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate

• Inchi： 1S/C13H11F2NO4/c1-2-19-11(18)5-8-3-9(6-16)12(20-13(14)15)10(4-8)7-17/h3-4,7,13H,2,5H2,1H3
• InChI Key： SHEUYIYOQFNUFM-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=CC=1C=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 393
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate

Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate: A Comprehensive Overview

Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate, with the CAS No. 1807257-43-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, difluoromethoxy, and formyl groups, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate involves a series of intricate organic reactions, including nucleophilic substitutions, acetylations, and coupling reactions. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels in the synthesis process. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the efficiency of forming the phenyl acetate derivative.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of cyano and formyl groups provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. Studies have shown that Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate exhibits moderate inhibitory activity against certain enzymes, making it a valuable starting material for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceutical research, this compound has also found applications in materials science. The difluoromethoxy group imparts unique electronic properties to the molecule, which can be exploited in the development of advanced materials such as sensors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical properties.

The environmental impact of Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate has also been a topic of interest. Studies have indicated that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. However, further research is needed to fully understand its long-term environmental effects and to develop sustainable methods for its production and disposal.

In conclusion, Ethyl 3-cyano-4-difluoromethoxy-5-formylphenylacetate (CAS No. 1807257-43-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.